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Compound of Interest

Compound Name: N-(4-Bromobutyl)phthalimide

Cat. No.: B559583

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-(4-Bromobutyl)phthalimide is a valuable bifunctional reagent widely employed in organic
synthesis as a versatile building block. Its structure incorporates a protected primary amine in
the form of a phthalimide group and a reactive alkyl bromide, making it an ideal precursor for
the introduction of a four-carbon aminobutyl chain into a wide array of molecules. This guide
provides a comprehensive overview of its properties, synthesis, and key applications, with a
focus on its role in the development of novel therapeutics.

Core Properties and Specifications

N-(4-Bromobutyl)phthalimide is a white to off-white or pale yellow crystalline solid.[1] Key
guantitative data for this compound are summarized in the table below.
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Property Value Reference
Molecular Formula C12H12BrNO:2 [2]
Molecular Weight 282.13 g/mol [2][3]
Melting Point 76-80 °C [2]
Appearance White to yellow-brown solid [1]

Purity >98% [1]
Solubility Soluble in ethanol, insoluble in

water.

Synthesis of N-(4-Bromobutyl)phthalimide

The most common and efficient method for the synthesis of N-(4-Bromobutyl)phthalimide
involves the N-alkylation of potassium phthalimide with an excess of 1,4-dibromobutane. This
reaction, a variation of the Gabriel synthesis, provides the target molecule in high yields.[4][5]

[6]

Synthetic Workflow
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Reactants Reaction Conditions

(Potassium Phthalimide) (1,4-Dibromobutane (excessa (Solvent (e.g., DMF, Acetone)) (Base (e.g., K2COg3, if starting from Phthalimide)) (Heating (Reflux))

\

Purification
(Recrystallization, Chromatography)

N-(4-Bromobutyl)phthalimide

6-(4-Bromobulyl)phthalimid9 (Nucleophile (NU‘))

SN2 Reaction

(N-Alkylated Phthalimide Intermediate) ( Hydrazine (N2Ha) )

eprotection

( Primary Amine (R-NHz) )

Phthalhydrazide (byproductD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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